N-1,3-benzothiazol-2-yl-2-(4-isopropyl-3-methylphenoxy)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(3-methyl-4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C19H20N2O2S/c1-12(2)15-9-8-14(10-13(15)3)23-11-18(22)21-19-20-16-6-4-5-7-17(16)24-19/h4-10,12H,11H2,1-3H3,(H,20,21,22)
• InChI Key: PSHOEQXSPIANKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=NC3=CC=CC=C3S2)C(C)C
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

The synthesis of benzothiazole derivatives, including compounds structurally similar to N-1,3-benzothiazol-2-yl-2-(4-isopropyl-3-methylphenoxy)acetamide, often involves the condensation of 2-(4-aminophenoxy)-N-(benzo[d]thiazol-2-yl)acetamide with substituted acetophenones in ethanol in the presence of glacial acetic acid. These synthesis processes are characterized by IR, NMR spectroscopy, and elemental analysis techniques to confirm the structures of newly synthesized compounds (Kumar, Kumar, Verma, & Mishra, 2020).

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives is analyzed using various spectroscopic methods. For instance, the crystal structure of related compounds demonstrates specific configurations and hydrogen bonding patterns, which are essential for understanding their interaction mechanisms and biological activity. The hydrogen bond formations and molecular dimers in the crystal structure are studied through Spectrochimica Acta and similar publications, providing insight into their photophysical properties and potential for hydrogen bonding (Balijapalli et al., 2017).

Chemical Reactions and Properties

Benzothiazole derivatives undergo various chemical reactions, including hydrolysis and photolysis, which are crucial for understanding their behavior in different environments and potential as therapeutic agents. Studies on model compounds show significant anti-tumor activity and provide insights into their electron-withdrawing and electron-donating effects, crucial for designing new compounds with desired biological activities (Wang, Jin, Myers, Glover, & Novak, 2009).

Physical Properties Analysis

The physical properties of benzothiazole derivatives, such as solubility, melting points, and crystalline structure, are essential for their formulation and application in various fields. The characterization of these properties is typically performed using spectroscopic and crystallographic techniques, providing a comprehensive understanding of their physical behavior.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and pKa values, are crucial for the pharmacological activity of benzothiazole derivatives. Studies focusing on newly synthesized derivatives reveal their acidity constants and the potential for protonation, which influences their interaction with biological targets and their overall biological activity (Duran & Canbaz, 2013).